N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(4-methoxyphenoxy)acetamide

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(4-methoxyphenoxy)acetamide
• InChI: InChI=1S/C19H23NO5/c1-22-15-5-7-16(8-6-15)25-13-19(21)20-11-10-14-4-9-17(23-2)18(12-14)24-3/h4-9,12H,10-11,13H2,1-3H3,(H,20,21)
• InChI Key: BYQMLYLKBIBDGW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OCC(=O)NCCC2=CC(=C(C=C2)OC)OC
• Molecular Formula: C19H23NO5
• Molecular Weight: 345.4 g/mol
• CAS No.: 303971-52-0

Description

N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(4-methoxyphenoxy)acetamide, commonly known as DMAA, is a synthetic compound that has gained attention in the scientific community due to its potential use as a performance-enhancing drug. DMAA is a stimulant that is structurally similar to amphetamines and has been marketed as a dietary supplement for weight loss and athletic performance. Despite its popularity, DMAA has been a controversial topic due to its potential health risks and lack of regulation.

Scientific Research Applications

Organic Synthesis Applications

N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(4-methoxyphenoxy)acetamide has been utilized in the synthesis of complex organic molecules, demonstrating its versatility as a chemical precursor. For instance, it was involved in Mn(III)/Cu(II)-mediated oxidative radical cyclizations leading to erythrinanes, showcasing its potential in synthesizing complex cyclic structures with pharmaceutical relevance (Shiho Chikaoka et al., 2003).

Enzymatic Modification for Antioxidant Production

The compound has shown promise in studies focusing on enzymatic modifications to enhance the antioxidant capacity of phenolic compounds. This includes research on the laccase-mediated oxidation of related phenolic compounds to produce dimers with significantly higher antioxidant capacity than their starting materials, indicating a potential application in developing bioactive compounds for food and pharmaceutical industries (O. E. Adelakun et al., 2012).

Medicinal Chemistry and Pharmacology

In medicinal chemistry, derivatives of this compound have been synthesized and assessed for their cytotoxic, anti-inflammatory, analgesic, and antipyretic activities. This includes the development of novel acetamide derivatives through multi-step synthesis, highlighting the compound's potential as a core structure for developing drugs with diverse therapeutic effects (P. Rani et al., 2016).

Moreover, the compound has been a key intermediate in synthesizing protein tyrosine phosphatase 1B inhibitors, indicating its role in developing antidiabetic medications (A. Saxena et al., 2009).